Cas no 2228579-02-8 (2-methyl-2-3-(pentafluoroethyl)phenyloxirane)

• Product Name: 2-methyl-2-3-(pentafluoroethyl)phenyloxirane
• CAS No: 2228579-02-8
• MF: C₁₁H₉F₅O
• MW: 252.180580854416
• CID: 6301904
• PubChem ID: 165860338
• Update Time: 2025-05-21

2-methyl-2-3-(pentafluoroethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-3-(pentafluoroethyl)phenyloxirane
• EN300-1972687
• 2228579-02-8
• 2-methyl-2-[3-(pentafluoroethyl)phenyl]oxirane

• Inchi： 1S/C11H9F5O/c1-9(6-17-9)7-3-2-4-8(5-7)10(12,13)11(14,15)16/h2-5H,6H2,1H3
• InChI Key： ZWCWTOZCKGVCDC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)C1(C)CO1)F

Computed Properties

• Exact Mass: 252.05735572g/mol
• Monoisotopic Mass: 252.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-methyl-2-3-(pentafluoroethyl)phenyloxirane

Introduction to 2-methyl-2-3-(pentafluoroethyl)phenyloxirane (CAS No: 2228579-02-8)

2-methyl-2-3-(pentafluoroethyl)phenyloxirane, identified by the chemical abstracts service number 2228579-02-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, characterized by its unique structural motifs, has garnered attention due to its potential applications in synthetic chemistry and drug development. The presence of a methyl group and a pentafluoroethyl substituent on the phenyl ring introduces distinct electronic and steric properties, making it a versatile intermediate for various chemical transformations.

The compound belongs to the class of epoxides, which are widely recognized for their reactivity in nucleophilic substitution reactions. The pentafluoroethyl moiety, in particular, imparts strong electron-withdrawing effects, which can modulate the reactivity of the epoxy ring. This feature makes 2-methyl-2-3-(pentafluoroethyl)phenyloxirane a valuable building block for constructing more complex molecular architectures. In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability, making them attractive candidates for pharmaceutical applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated oxiranes in drug design. Studies have demonstrated that fluorine atoms can significantly influence the pharmacokinetic properties of molecules, including their solubility, permeability, and metabolic clearance. The incorporation of fluorine into drug candidates often leads to improved binding affinity and reduced susceptibility to enzymatic degradation. For instance, 2-methyl-2-3-(pentafluoroethyl)phenyloxirane has been explored as a precursor in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities.

In synthetic chemistry, 2-methyl-2-3-(pentafluoroethyl)phenyloxirane serves as a versatile intermediate for constructing complex organic molecules. Its epoxy functionality allows for facile opening under various conditions, enabling the introduction of diverse substituents at specific positions. This reactivity has been leveraged in the synthesis of pharmacologically active compounds, including kinase inhibitors and antiviral agents. The methyl group on the phenyl ring further enhances its utility by providing a handle for further functionalization through reactions such as alkylation or oxidation.

One of the most compelling aspects of 2-methyl-2-3-(pentafluoroethyl)phenyloxirane is its potential in developing novel therapeutic agents. Researchers have utilized this compound in the synthesis of small molecules that exhibit inhibitory activity against target enzymes and receptors involved in various diseases. For example, derivatives of this oxirane have been investigated for their effects on protein-protein interactions and enzyme catalysis. The ability to fine-tune the electronic properties of the molecule through strategic substitution has opened up new avenues for drug discovery.

The structural features of 2-methyl-2-3-(pentafluoroethyl)phenyloxirane also make it an interesting candidate for materials science applications. Fluorinated compounds are known for their unique physical properties, such as high thermal stability and low surface energy. These characteristics have led to their use in coatings, adhesives, and other advanced materials. In addition, the epoxy functionality allows for cross-linking reactions, which can be exploited to create polymers with tailored mechanical and chemical properties.

From a mechanistic standpoint, understanding the reactivity of 2-methyl-2-3-(pentafluoroethyl)phenyloxirane is crucial for optimizing its use in synthetic protocols. The influence of the methyl and pentafluoroethyl groups on the epoxy ring's reactivity has been extensively studied using computational methods and experimental techniques. These studies have provided insights into how these substituents affect nucleophilic attack rates and regioselectivity during ring-opening reactions. Such knowledge is essential for designing efficient synthetic routes and predicting the outcomes of chemical transformations.

In conclusion, 2-methyl-2-3-(pentafluoroethyl)phenyloxirane (CAS No: 2228579-02-8) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in future scientific endeavors.